Cas no 140696-50-0 (Cholestane-3,7,12,24-tetrol, 26,27-epoxy-, (3a,5b,7a,12a,24R)-)

• Product Name: Cholestane-3,7,12,24-tetrol, 26,27-epoxy-, (3a,5b,7a,12a,24R)-
• CAS No: 140696-50-0
• MF: C₂₇H₄₆O₅
• MW: 450.651149272919
• CID: 1296197
• Update Time: 2024-08-03

Cholestane-3,7,12,24-tetrol, 26,27-epoxy-, (3a,5b,7a,12a,24R)- Chemical and Physical Properties

Names and Identifiers

• Cholestane-3,7,12,24-tetrol, 26,27-epoxy-, (3a,5b,7a,12a,24R)-
• Cholestane-3,7,12,24-tetrol, 26,27-epoxy-, (3α,5β,7α,12α,24R)- (9CI)

• Inchi： 1S/C27H46O5/c1-15(4-7-22(29)16-13-32-14-16)19-5-6-20-25-21(12-24(31)27(19,20)3)26(2)9-8-18(28)10-17(26)11-23(25)30/h15-25,28-31H,4-14H2,1-3H3/t15-,17+,18-,19-,20+,21+,22-,23-,24+,25+,26+,27-/m1/s1
• InChI Key： BRMNQDHWLGWYSD-JPLAUYQNSA-N
• SMILES： [C@H]1(O)C[C@]2([H])[C@](C)(CC1)[C@]1([H])[C@]([H])([C@@]3([H])[C@@]([C@@H](O)C1)(C)[C@@H]([C@H](C)CC[C@@H](O)C1COC1)CC3)[C@H](O)C2

Computed Properties

• Exact Mass: 450.33468

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 602.1±55.0 °C(Predicted)
• PSA: 90.15
• pka: 14.57±0.20(Predicted)